Cas no 1805042-24-3 (2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine)
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine is a halogenated pyridine derivative with a cyano and difluoromethyl substituent, offering unique reactivity for advanced synthetic applications. The presence of bromine atoms at the 4- and 5-positions enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The electron-withdrawing cyano and difluoromethyl groups further modulate its electronic properties, making it valuable in medicinal chemistry and agrochemical research. Its structural features contribute to high regioselectivity in nucleophilic substitutions, facilitating precise functionalization. This compound is particularly useful in the development of fluorinated bioactive molecules due to its stability and reactivity under controlled conditions.
1805042-24-3 structure
Product Name:2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine
CAS No:1805042-24-3
MF:C7H2Br2F2N2
MW:311.908986568451
CID:4849250
Update Time:2025-11-02
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine
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- Inchi： 1S/C7H2Br2F2N2/c8-3-2-13-4(1-12)5(6(3)9)7(10)11/h2,7H
- InChI Key： OCIBVZNQRRTBNU-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=C(C#N)C=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- XLogP3: 2.9
- Topological Polar Surface Area: 36.7
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029074655-250mg |
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine |
1805042-24-3 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029074655-500mg |
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine |
1805042-24-3 | 97% | 500mg |
$823.15 | 2022-04-01 | |
| Alichem | A029074655-1g |
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine |
1805042-24-3 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Cyano-4,5-dibromo-3-(difluoromethyl)pyridine Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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